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Compound of Interest

Compound Name: Allyl cyanoacetate

Cat. No.: B084378

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling precautions for allyl
cyanoacetate (CAS RN: 13361-32-5), a versatile intermediate in organic synthesis. The
information is compiled from various safety data sheets (SDS) to ensure a thorough
understanding of its properties and associated hazards. Adherence to these guidelines is

crucial for maintaining a safe laboratory environment.

Chemical and Physical Properties

Allyl cyanoacetate, also known as cyanoacetic acid allyl ester, is a combustible liquid that is
toxic if swallowed.[1][2] It is recognized for its role as a building block in the synthesis of more
complex molecules, including heterocycles and pharmaceutical intermediates.[2][3]
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Property

Value

Molecular Formula

CeH7NO2

Molecular Weight 125.13 g/mol [1][2]

Appearance Colorless to light orange/yellow liquid[4]
Density 1.065 g/mL at 25°C[4][5]

Boiling Point 110°C at 20 mmHg[4]

Melting Point -40.0°C[4]

Flash Point >230°F (>110°C)[4]

Vapor Pressure

0.05 hPa[4]

Refractive Index

n20/D 1.443[4]

Hazard Identification and Toxicity

Allyl cyanoacetate is classified as acutely toxic if swallowed and causes skin and serious eye

irritation.[1] It is harmful in contact with skin and by inhalation.[4]

Hazard . .
o GHS Pictogram Signal Word Hazard Statement
Classification
o GHSO06 (Skull and H301: Toxic if
Acute Toxicity, Oral Danger

Crossbones)

swallowed[2][5]

GHSO07 (Exclamation

H312: Harmful in

Acute Toxicity, Dermal Warning ) )
Mark) contact with skin[2]
Skin GHSO07 (Exclamation ] H315: Causes skin
: o Warning o

Corrosion/Irritation Mark) irritation[6]
Serious Eye GHSO07 (Exclamation ] H319: Causes serious

o Warning o
Damage/Irritation Mark) eye irritation

Toxicity Data:
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Test Species Route Value

LD50 (Lethal Dose,

Rabbit Oral 160 mg/kg[4
50%) g/kg[4]

Experimental Protocols for Safe Handling

Given the hazards associated with allyl cyanoacetate, strict adherence to the following

protocols is mandatory.

Engineering Controls and Personal Protective
Equipment (PPE)

Ventilation: All work with allyl cyanoacetate must be conducted in a well-ventilated area,
preferably within a chemical fume hood.[1] Local exhaust ventilation should be used to
control the generation of vapors or mists.[1]

Eye Protection: Chemical safety goggles are required.[1] A face shield should be worn if
there is a risk of splashing.[1]

Hand Protection: Impervious gloves must be worn.[1] Gloves should be inspected before use
and disposed of properly after handling the chemical.[7]

Skin and Body Protection: Wear impervious protective clothing and boots as the situation
requires to prevent skin contact.[1] A safety shower and eye wash station must be readily
available.[1]

Respiratory Protection: If ventilation is inadequate, a NIOSH-approved respirator with an
appropriate filter (e.g., type ABEK) should be used.[5]

General Handling Procedures

Avoid contact with skin, eyes, and clothing.[1]

Do not breathe vapors or mists.[8]

Wash hands and face thoroughly after handling.[1]

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


http://www.orgsyn.org/demo.aspx?prep=v90p0271
https://www.benchchem.com/product/b084378?utm_src=pdf-body
https://www.benchchem.com/product/b084378?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Allyl-cyanoacetate
https://pubchem.ncbi.nlm.nih.gov/compound/Allyl-cyanoacetate
https://pubchem.ncbi.nlm.nih.gov/compound/Allyl-cyanoacetate
https://pubchem.ncbi.nlm.nih.gov/compound/Allyl-cyanoacetate
https://pubchem.ncbi.nlm.nih.gov/compound/Allyl-cyanoacetate
https://www.sigmaaldrich.com/US/en/product/mm/818559
https://pubchem.ncbi.nlm.nih.gov/compound/Allyl-cyanoacetate
https://pubchem.ncbi.nlm.nih.gov/compound/Allyl-cyanoacetate
https://www.merckmillipore.com/IL/en/product/mm/818559
https://pubchem.ncbi.nlm.nih.gov/compound/Allyl-cyanoacetate
https://patents.google.com/patent/GB2583135A/en
https://pubchem.ncbi.nlm.nih.gov/compound/Allyl-cyanoacetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084378?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Do not eat, drink, or smoke in the laboratory area where allyl cyanoacetate is handled.[1]
e Use a closed system whenever possible to minimize exposure.[1]

o Keep containers tightly closed when not in use.[1]

Storage

e Store in a cool, dark, and well-ventilated place.[1]
o Store locked up, accessible only to authorized personnel.[1]

o Keep away from incompatible materials such as strong oxidizing agents, strong bases,
alcohols, and amines.[9]

Emergency Procedures

Immediate and appropriate response to an exposure or spill is critical.

First-Aid Measures

 Ingestion: If swallowed, immediately call a POISON CENTER or doctor.[1] Rinse mouth. Do
NOT induce vomiting.[6]

 Inhalation: Move the victim to fresh air and keep at rest in a position comfortable for
breathing.[1] If breathing is difficult or has stopped, provide artificial respiration.[10] Seek
medical attention.[1]

« Skin Contact: Remove contaminated clothing immediately.[1] Wash the affected area with
plenty of soap and water.[1] If skin irritation occurs, get medical advice.[1]

o Eye Contact: Rinse cautiously with water for several minutes.[1] Remove contact lenses if
present and easy to do. Continue rinsing.[1] If eye irritation persists, seek medical attention.

[1]

Accidental Release Measures

o Personal Precautions: Evacuate personnel from the area.[8] Wear appropriate personal
protective equipment (PPE) as described in section 3.1.[1] Ensure adequate ventilation.[1]
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e Environmental Precautions: Prevent the product from entering drains, sewers, or waterways.

[1]8]

o Containment and Cleaning: Absorb the spill with an inert material such as sand, earth, or
sawdust.[1] Collect the absorbed material into a suitable, closed container for disposal.[7]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, foam, water spray, or carbon dioxide.[1]

o Specific Hazards: Closed containers may explode when heated.[1] Hazardous combustion
products include carbon oxides and nitrogen oxides.[1]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[1]

Visualized Workflows and Logical Relationships

The following diagrams illustrate the logical flow for safe handling and emergency response.
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Safe Handling Workflow for Allyl Cyanoacetate
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Conduct Risk Assessment

l
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(Goggles, Gloves, Lab Coat)

;

Ensure Fume Hood is Operational

Hangling

Work Inside Fume Hood

;

Dispense Required Amount

'

Keep Container Tightly Closed

Post-Handling

Decontaminate Work Area

;

Dispose of Contaminated Waste Properly

'

Remove PPE and Wash Hands

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of allyl cyanoacetate in a laboratory setting.
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Emergency Response for Allyl Cyanoacetate Exposure

Exposure Event

Skin Contact Inhalation

Ingestion

Remove Contaminated Clothing Rinse with Water for 15 min Move to Fresh Air Call POISON CENTER Immediately

| ! \ !

Wash with Soap and Water Remove Contact Lenses Provide Artificial Respiration if Needed Rinse Mouth

' ' ‘ }

Seek Medical Attention if Irritation Persists Seek Immediate Medical Attention Seek Immediate Medical Attention Do NOT Induce Vomiting

Click to download full resolution via product page

Caption: A decision-making flowchart for first-aid response to allyl cyanoacetate exposure.

Disposal Considerations

Waste material must be disposed of in accordance with federal, state, and local regulations.[1]
It is recommended to use a licensed professional waste disposal service. Uncleaned
containers should be treated as hazardous waste.[8] One disposal method is to dissolve or mix
the material with a combustible solvent and burn it in a chemical incinerator equipped with an
afterburner and scrubber.[1]

Conclusion
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Allyl cyanoacetate is a valuable chemical reagent with significant hazards. A thorough
understanding of its properties and strict adherence to safety protocols are paramount for
professionals in research and drug development. By implementing the engineering controls,
personal protective equipment, and handling procedures outlined in this guide, researchers can
mitigate the risks associated with its use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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